526-55-6

Tryptophol

In Stock

• CAS RN:
• 526-55-6

• Formula:
• C10H11NO

• InChI:
• InChI=1S/C10H11NO/c12-6-5-8-7-11-10-4-2-1-3-9(8)10/h1-4,7,11-12H,5-6H2

• InChIKey:
• MBBOMCVGYCRMEA-UHFFFAOYSA-N

• Tryptophol is an indole that has been found in plants, bacteria, fungi, and sponges and has diverse biological activities, including antifungal, sleep-promoting, and quorum-sensing-related properties. Tryptophol (100 μM) inhibits the growth of the chytrid fungal skin pathogens B. dendrobatidis and B. salamandrivorans in vitro. As a quorum-sensing molecule, it also induces autostimulation and increases tryptophol production in B. dendrobatidis and B. salamandrivorans cultures when used at a concentration of 1 μM. Tryptophol (400 mg/kg) induces sleep in mice as assessed by loss of the righting reflex.
  Tryptophol is an indolyl alcohol that is ethanol substituted by a 1H-indol-3-yl group at position 2. It has a role as a Saccharomyces cerevisiae metabolite, an auxin and a plant metabolite.
  Tryptophol, also known as indole-3-ethanol or IEA, belongs to the class of organic ...

4-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• CAS RN:
• 940526-55-6

• Formula:
• C20H22N2O3

• InChI:
• InChI=1S/C20H22N2O3/c1-2-25-18-11-7-15(8-12-18)19(23)21-17-9-5-16(6-10-17)20(24)22-13-3-4-14-22/h5-12H,2-4,13-14H2,1H3,(H,21,23)

• InChIKey:
• KKOWLCHCMKYRSS-UHFFFAOYSA-N

• 4-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is a useful research compound. Its molecular formula is C20H22N2O3 and its molecular weight is 338.4g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydro-9-amino-1,3-acridinediol (Z)-2-butenedioate (1:1)

• CAS RN:
• 144526-55-6

• Formula:
• C13H14N2O2.C4H4O4

• InChI:
• InChI=1S/C13H14N2O2.C4H4O4/c14-13-8-3-1-2-4-9(8)15-10-5-7(16)6-11(17)12(10)13;5-3(6)1-2-4(7)8/h1-4,7,11,16-17H,5-6H2,(H2,14,15);1-2H,(H,5,6)(H,7,8)/b;2-1+

• InChIKey:
• WAZZBFXYBGSMNZ-WLHGVMLRSA-N

• 1,2,3,4-Tetrahydro-9-amino-1,3-acridinediol (Z)-2-butenedioate (1:1), also known as 1,2,3,4-Tetrahydro-9-amino-1,3-acridinediol (Z)-2-butenedioate (1:1), is a useful research compound. Its molecular formula is C13H14N2O2.C4H4O4 and its molecular weight is 346.3 g/mol. The purity is usually 95%.

N-(Piperidin-2-ylmethyl)cyclopropanamine

In Stock

• CAS RN:
• 1250526-55-6

• Formula:
• C9H18N2

• InChI:
• InChI=1S/C9H18N2/c1-2-6-10-9(3-1)7-11-8-4-5-8/h8-11H,1-7H2

• InChIKey:
• QZZMLOJPELKMRN-UHFFFAOYSA-N

• N-(Piperidin-2-ylmethyl)cyclopropanamine is a useful research compound. Its molecular formula is C9H18N2 and its molecular weight is 154.257. The purity is usually 95%.